Cas no 301158-17-8 (2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid)

• Product Name: 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• CAS No: 301158-17-8
• MF: C₁₃H₁₀ClNO₃S₂
• MW: 327.806399822235
• CID: 5847077
• PubChem ID: 5335476
• Update Time: 2025-06-08

2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(5-(2-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• 3-Thiazolidineacetic acid, 5-[(2-chlorophenyl)methylene]-α-methyl-4-oxo-2-thioxo-
• AKOS016040459
• AB00090956-01
• 2-{5-[(2-chlorophenyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}propanoic acid
• MFCD01035677
• AKOS000272783
• 301158-17-8
• Z56774456
• F0385-0471
• 3-Thiazolidineacetic acid, 5-[(2-chlorophenyl)methylene]-alpha-methyl-4-oxo-2-thioxo-
• 2-(5-(2-CHLOROBENZYLIDENE)-4-OXO-2-THIOXO-1,3-THIAZOLIDIN-3-YL)PROPANOIC ACID
• HMS1416K17

• Inchi： 1S/C13H10ClNO3S2/c1-7(12(17)18)15-11(16)10(20-13(15)19)6-8-4-2-3-5-9(8)14/h2-7H,1H3,(H,17,18)/b10-6-
• InChI Key： UASDPBXQGSOVAT-POHAHGRESA-N
• SMILES： C(O)(=O)C(N1C(=O)/C(=C/C2=CC=CC=C2Cl)/SC1=S)C

Computed Properties

• Exact Mass: 326.9790632g/mol
• Monoisotopic Mass: 326.9790632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid

2-[(5Z)-5-[(2-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic Acid: A Comprehensive Overview

2-[(5Z)-5-[(2-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid (CAS No. 301158-17-8) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of this compound, characterized by the presence of a thiazolidine ring and a propanoic acid moiety, makes it an intriguing candidate for further investigation in various therapeutic applications.

The thiazolidine ring is a key structural feature of this compound. Thiazolidines are five-membered heterocyclic compounds that have been extensively studied for their biological activities. The presence of the thiazolidine ring in 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid contributes to its stability and reactivity, making it suitable for use in drug development. The ring system also provides a scaffold for the attachment of various functional groups, which can be tailored to enhance specific biological activities.

The propanoic acid moiety is another important structural element of this compound. Propanoic acid is a short-chain fatty acid that plays a crucial role in metabolic processes. In the context of medicinal chemistry, the presence of a carboxylic acid group can improve the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. Additionally, the carboxylic acid group can participate in hydrogen bonding and other non-covalent interactions, which are essential for the binding and activity of many drugs.

The (5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene substituent is a key feature that distinguishes this compound from other thiazolidine derivatives. The (5Z) configuration indicates the specific geometric arrangement of the double bond in the molecule, which can influence its biological activity. The 2-chlorophenyl group provides additional aromatic character to the molecule, which can enhance its interactions with biological targets. The 4-oxo and 2-sulfanylidene functionalities further contribute to the overall reactivity and stability of the compound.

Recent studies have highlighted the potential therapeutic applications of 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound has significant antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be developed into a novel antibiotic to combat multidrug-resistant bacterial infections.

The anticancer potential of 2-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid has also been explored in preclinical studies. Research conducted at several leading institutions has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism by which it exerts its anticancer effects involves the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2-[ (5Z)-5-[ (2-chlorophenyl) methylidene ] -4-o xo - 2 -s ulf any lid ene - 1 , 3 -t hia zol idin - 3 -y l ] pro pano ic aci d have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In conclusion, 2-[ (5Z)-5-[ (2-chlorophenyl) methylidene ] -4-o xo - 2 -s ulf any lid ene - 1 , 3 -t hia zol idin - 3 -y l ] pro pano ic aci d (CAS No. 301158-17-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.